Cas no 92105-56-1 (b-Alanine,N-benzyl-N-(2-chloroethyl)-, methyl ester, hydrochloride (7CI))

• Product Name: b-Alanine,N-benzyl-N-(2-chloroethyl)-, methyl ester, hydrochloride (7CI)
• CAS No: 92105-56-1
• MF: C₁₃H₁₉Cl₂NO₂
• MW: 292.201462030411
• CID: 809227
• PubChem ID: 56335
• Update Time: 2025-04-19

b-Alanine,N-benzyl-N-(2-chloroethyl)-, methyl ester, hydrochloride (7CI) Chemical and Physical Properties

Names and Identifiers

• b-Alanine,N-benzyl-N-(2-chloroethyl)-, methyl ester, hydrochloride (7CI)
• benzyl-(2-chloroethyl)-(2-methoxycarbonylethyl)azanium chloride
• benzyl-(2-chloroethyl)-(3-methoxy-3-oxopropyl)azanium,chloride
• N-Benzyl-N-(2-chloroethyl)-beta-alanine methyl ester hydrochloride
• 2-Chloroethyl-(3-methoxy-3-oxopropyl)-(phenylmethyl)azanium chloride
• beta-ALANINE, N-BENZYL-N-(2-CHLOROETHYL)-, METHYL ESTER, HYDROCHLORIDE
• 92105-56-1

• Inchi： 1S/C13H18ClNO2.ClH/c1-17-13(16)7-9-15(10-8-14)11-12-5-3-2-4-6-12;/h2-6H,7-11H2,1H3;1H
• InChI Key： VFERURGQBKVBDV-UHFFFAOYSA-N
• SMILES： ClCC[NH+](CC1C=CC=CC=1)CCC(=O)OC.[Cl-]

Computed Properties

• Exact Mass: 291.079
• Monoisotopic Mass: 291.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 218
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30.7A^2

Experimental Properties

• Boiling Point: 309.4°Cat760mmHg
• Flash Point: 140.9°C